molecular formula C21H19Cl2N3O2S B285892 5-(4-Chlorobenzylidene)-3-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione

5-(4-Chlorobenzylidene)-3-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione

Cat. No. B285892
M. Wt: 448.4 g/mol
InChI Key: GYTTVMYYMSKSNN-XDHOZWIPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Chlorobenzylidene)-3-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is commonly referred to as CBZ and has been extensively studied for its mechanism of action and physiological effects. In

Scientific Research Applications

CBZ has been extensively studied for its potential applications in the development of new drugs. The compound exhibits a wide range of pharmacological activities, including anticonvulsant, analgesic, and anti-inflammatory effects. CBZ has also been shown to possess potent antioxidant properties and may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

CBZ exerts its pharmacological effects by binding to specific receptors in the brain and peripheral tissues. The compound has been shown to interact with voltage-gated sodium channels, calcium channels, and GABA receptors. CBZ also modulates the activity of glutamate receptors, which play a critical role in the regulation of synaptic transmission.
Biochemical and Physiological Effects:
CBZ has been shown to exert a wide range of biochemical and physiological effects. The compound has been shown to reduce the release of pro-inflammatory cytokines and chemokines, which contribute to the development of inflammatory diseases. CBZ also increases the activity of antioxidant enzymes, which protect cells from oxidative stress. The compound has been shown to reduce the production of reactive oxygen species and inhibit lipid peroxidation.

Advantages and Limitations for Lab Experiments

CBZ has several advantages as a research tool. The compound is readily available and can be synthesized in large quantities with high purity. CBZ is also stable under a wide range of experimental conditions and can be easily stored. However, CBZ has some limitations as a research tool. The compound is highly hydrophobic, which can limit its solubility in aqueous solutions. CBZ also has a relatively short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

CBZ has several potential future directions for scientific research. The compound may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. CBZ may also have potential applications in the development of new analgesic and anti-inflammatory drugs. Future research may also focus on the development of new synthetic routes for CBZ and the optimization of its pharmacological properties.

Synthesis Methods

The synthesis of CBZ involves the reaction between 4-chlorobenzaldehyde and 3-(4-(3-chlorophenyl)-1-piperazinyl)propan-1-amine in the presence of thiazolidine-2,4-dione. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The yield of CBZ is typically high, and the compound can be purified using standard techniques such as recrystallization or column chromatography.

properties

Molecular Formula

C21H19Cl2N3O2S

Molecular Weight

448.4 g/mol

IUPAC Name

(5E)-5-[(4-chlorophenyl)methylidene]-3-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C21H19Cl2N3O2S/c22-16-6-4-15(5-7-16)12-19-20(27)26(21(28)29-19)14-24-8-10-25(11-9-24)18-3-1-2-17(23)13-18/h1-7,12-13H,8-11,14H2/b19-12+

InChI Key

GYTTVMYYMSKSNN-XDHOZWIPSA-N

Isomeric SMILES

C1CN(CCN1CN2C(=O)/C(=C\C3=CC=C(C=C3)Cl)/SC2=O)C4=CC(=CC=C4)Cl

SMILES

C1CN(CCN1CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)C4=CC(=CC=C4)Cl

Canonical SMILES

C1CN(CCN1CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)C4=CC(=CC=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.